Cas no 16566-20-4 (Quinoxalin-5-amine)
Quinoxalin-5-amine is a heterocyclic aromatic compound featuring a quinoxaline core with an amine functional group at the 5-position. This structure imparts versatility in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. Its electron-rich aromatic system and reactive amine group make it a valuable intermediate for constructing complex molecules, including biologically active compounds. The compound’s stability and compatibility with various reaction conditions enhance its utility in cross-coupling, condensation, and functionalization reactions. Quinoxalin-5-amine is also of interest in medicinal chemistry due to its potential as a scaffold for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
Quinoxalin-5-amine structure
Product Name:Quinoxalin-5-amine
CAS No:16566-20-4
MF:C8H7N3
MW:145.161280870438
MDL:MFCD01684973
CID:151212
PubChem ID:85494
Update Time:2025-10-31
Quinoxalin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- Quinoxalin-5-amine
- 2-Hydroxy-4,6-dimethylnicotinonitrile
- 2-hydroxy-4,6-dimethyl-nicotinonitrile
- 3-Cyano-4,6-dimethyl-2-hydroxypyridine
- 5-amino-quinoxalin
- 5-Aminoquinoxaline
- 5-Quinoxalinamine
- 5-Amino-chinoxalin
- 5-Amino-quinoxaline
- 5-Quinoxalinylamine
- Chinoxalin-5-ylamin
- quinoxalin-5-ylamine
- Quinoxaline,5-amino
- quinoxaline-5-ylamine
- Quinoxalin-5-amine, 5-Amino-1,4-benzodiazine
- Quinoxaline, 5-amino-
- SAAYZFAHJFPOHZ-UHFFFAOYSA-N
- SBB052000
- AB09749
- AB0080395
- Z2740003216
- 5-25-11-00128 (Beilstein Handbook Reference)
- BRN 0119350
- MFCD01684973
- Z1198157683
- AC-17658
- SCHEMBL825817
- InChI=1/C8H7N3/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5H,9H
- A882384
- AKOS006278189
- 16566-20-4
- EN300-259973
- CS-0062621
- DTXSID90168002
- SY128202
- PS-3949
- AE-842/31875015
-
- MDL： MFCD01684973
- Inchi： 1S/C8H7N3/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5H,9H2
- InChI Key： SAAYZFAHJFPOHZ-UHFFFAOYSA-N
- SMILES： N1C=CN=C2C=CC=C(C=12)N
- BRN： 0119350
Computed Properties
- Exact Mass: 145.06400
- Monoisotopic Mass: 145.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.292
- Boiling Point: 323.7°C at 760 mmHg
- Flash Point: 175.7°C
- Refractive Index: 1.723
- PSA: 51.80000
- LogP: 1.79320
Quinoxalin-5-amine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Quinoxalin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A064660-50mg |
5-Aminoquinoxaline |
16566-20-4 | 50mg |
$ 135.00 | 2022-06-08 | ||
| TRC | A064660-100mg |
5-Aminoquinoxaline |
16566-20-4 | 100mg |
$ 220.00 | 2022-06-08 | ||
| TRC | A064660-250mg |
5-Aminoquinoxaline |
16566-20-4 | 250mg |
$ 435.00 | 2022-06-08 | ||
| Fluorochem | 064977-250mg |
5-Aminoquinoxaline |
16566-20-4 | 97% | 250mg |
￡122.00 | 2022-03-01 | |
| Fluorochem | 064977-1g |
5-Aminoquinoxaline |
16566-20-4 | 97% | 1g |
￡305.00 | 2022-03-01 | |
| Fluorochem | 064977-5g |
5-Aminoquinoxaline |
16566-20-4 | 97% | 5g |
￡1067.00 | 2022-03-01 | |
| Alichem | A449038778-10g |
Quinoxalin-5-amine |
16566-20-4 | 95% | 10g |
1,165.23 USD | 2021-06-15 | |
| Alichem | A449038778-25g |
Quinoxalin-5-amine |
16566-20-4 | 95% | 25g |
1,955.80 USD | 2021-06-15 | |
| Alichem | A449038778-100g |
Quinoxalin-5-amine |
16566-20-4 | 95% | 100g |
4,083.45 USD | 2021-06-15 | |
| Chemenu | CM109443-5g |
Quinoxalin-5-amine |
16566-20-4 | 95% | 5g |
$1010 | 2021-08-06 |
Quinoxalin-5-amine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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